Cas no 14926-34-2 (3H-1,5-Benzodiazepine, 2-methyl-4-phenyl-)

• Product name: 3H-1,5-Benzodiazepine, 2-methyl-4-phenyl-
• CAS No: 14926-34-2
• MF: C₁₆H₁₄N₂
• MW: 234.29576
• CID: 1320925
• PubChem ID: 4116157

3H-1,5-Benzodiazepine, 2-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,5-Benzodiazepine, 2-methyl-4-phenyl-
• 2-methyl-4-phenyl-3H-1,5-benzodiazepine
• ST50975849
• SCHEMBL11887421
• DTXSID00399481
• 14926-34-2
• AKOS024351240

• Inchi： InChI=1S/C16H14N2/c1-12-11-16(13-7-3-2-4-8-13)18-15-10-6-5-9-14(15)17-12/h2-10H,11H2,1H3
• InChI Key： NXJLWNIHIMTUKO-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC=CC=C2N=C(C1)C3=CC=CC=C3

Computed Properties

• Exact Mass: 234.11582
• Monoisotopic Mass: 234.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7Ų
• XLogP3: 3

Experimental Properties

• PSA: 24.72